Cas no 7255-88-1 (6-nitro-1H-Indole-3-acetonitrile)

6-Nitro-1H-Indole-3-acetonitrile is a nitro-substituted indole derivative with significant utility in organic synthesis and pharmaceutical research. The compound features a reactive nitrile group at the 3-position and a nitro group at the 6-position, making it a versatile intermediate for constructing heterocyclic frameworks. Its electron-withdrawing nitro group enhances electrophilic reactivity, facilitating further functionalization, while the acetonitrile moiety allows for diverse transformations, including cyclizations and nucleophilic additions. This compound is particularly valuable in the synthesis of indole-based bioactive molecules, agrochemicals, and dyes. High purity and well-defined structural properties ensure consistent performance in synthetic applications. Proper handling is advised due to potential sensitivity to light and moisture.
6-nitro-1H-Indole-3-acetonitrile structure
7255-88-1 structure
Product Name:6-nitro-1H-Indole-3-acetonitrile
CAS No:7255-88-1
MF:C10H7N3O2
MW:201.181481599808
CID:1116630
PubChem ID:252385
Update Time:2025-10-18

6-nitro-1H-Indole-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 6-nitro-1H-Indole-3-acetonitrile
    • (6-nitro-indol-3-yl)-acetonitrile
    • 6-NITROINDOLE-3-ACETONITRILE
    • (6-Nitro-1H-indol-3-yl)acetonitrile
    • 1H-indole-3-acetonitrile, 6-nitro-
    • NSC-74242
    • SCHEMBL397643
    • 2-(6-nitro-1H-indol-3-yl)acetonitrile
    • (6-nitro-1H-indol-3-yl)-acetonitrile
    • NSC74242
    • GLEFBYIVFCNNOK-UHFFFAOYSA-N
    • 7255-88-1
    • AKOS011637546
    • DTXSID60993409
    • Inchi： 1S/C10H7N3O2/c11-4-3-7-6-12-10-5-8(13(14)15)1-2-9(7)10/h1-2,5-6,12H,3H2
    • InChI Key： GLEFBYIVFCNNOK-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1C=CC2C(CC#N)=CNC=2C=1)=O

Computed Properties

  • Exact Mass: 201.05391
  • Monoisotopic Mass: 201.053826475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 85.4Ų

Experimental Properties

  • PSA: 82.72

6-nitro-1H-Indole-3-acetonitrile Pricemore >>

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